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Compound of Interest

Compound Name: 2,3-Dimethyl-1-pentanol

Cat. No.: B156742 Get Quote

Application Note: GC-MS Analysis of 2,3-Dimethyl-1-
pentanol
Introduction

2,3-Dimethyl-1-pentanol (C7H16O, MW: 116.20 g/mol ) is a branched-chain alcohol that can

be found in various natural and synthetic matrices.[1][2] Its detection and quantification are

crucial in fields such as flavor and fragrance analysis, environmental monitoring, and as a

potential biomarker in biological samples. Gas chromatography-mass spectrometry (GC-MS)

offers a robust and sensitive method for the analysis of volatile organic compounds like 2,3-
Dimethyl-1-pentanol, providing both chromatographic separation and mass-based

identification.[3] This application note details a comprehensive protocol for the GC-MS analysis

of 2,3-Dimethyl-1-pentanol, suitable for researchers, scientists, and professionals in drug

development.

Experimental
Sample Preparation

For analysis of 2,3-Dimethyl-1-pentanol in a liquid matrix (e.g., biological fluid, beverage), a

liquid-liquid extraction (LLE) or solid-phase microextraction (SPME) can be employed to isolate

and concentrate the analyte. For general applications, a standard solution can be prepared in a

suitable solvent like methanol or dichloromethane.
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Instrumentation

A standard gas chromatograph coupled with a mass spectrometer is used for this analysis. The

following parameters are recommended and can be optimized based on the specific

instrumentation and sample matrix.

Results and Discussion
The described GC-MS method provides excellent separation and identification of 2,3-
Dimethyl-1-pentanol. The retention time and mass spectrum are key identifiers for this

compound.

Chromatographic Performance

Under the specified chromatographic conditions, 2,3-Dimethyl-1-pentanol is expected to elute

with good peak shape and resolution from other matrix components. The retention time will be

specific to the GC column and temperature program used.

Mass Spectrum Analysis

The electron ionization (EI) mass spectrum of 2,3-Dimethyl-1-pentanol is characterized by a

specific fragmentation pattern. The molecular ion peak (M+) at m/z 116 may be of low

abundance or absent. Key fragment ions are used for identification and quantification.

Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of 2,3-
Dimethyl-1-pentanol.
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Parameter Value

Compound Name 2,3-Dimethyl-1-pentanol

Molecular Formula C7H16O

Molecular Weight 116.20

CAS Number 10143-23-4

GC Parameters

Column
SOLGel-Wax, 30 m x 0.25 mm ID, 0.25 µm film

thickness

Carrier Gas Helium

MS Parameters

Ionization Mode Electron Ionization (EI)

Characteristic Mass Fragments (m/z) Relative Intensity (%)

43 100

57 85

71 60

85 40

116 (M+) Low/Absent

Detailed Experimental Protocol
1. Materials and Reagents

2,3-Dimethyl-1-pentanol standard (≥98% purity)

Methanol (HPLC grade)

Dichloromethane (HPLC grade)

Helium (99.999% purity)
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2 mL GC vials with septa

2. Standard Solution Preparation

Prepare a stock solution of 2,3-Dimethyl-1-pentanol at a concentration of 1000 µg/mL in

methanol.

Perform serial dilutions of the stock solution with methanol to prepare calibration standards

in the desired concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Transfer 1 mL of each standard solution into a 2 mL GC vial and seal.

3. GC-MS System Parameters

Gas Chromatograph (GC)

Injection Port:

Injector Temperature: 250 °C

Injection Mode: Splitless

Injection Volume: 1 µL

Liner: Deactivated splitless liner

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp 1: 5 °C/min to 140 °C

Ramp 2: 10 °C/min to 250 °C, hold for 3 minutes

Carrier Gas:

Gas: Helium

Flow Rate: 1.0 mL/min (constant flow)
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Column:

Type: SOLGel-Wax

Dimensions: 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness[4]

Mass Spectrometer (MS)

Ion Source:

Ionization Mode: Electron Ionization (EI)

Electron Energy: 70 eV

Ion Source Temperature: 230 °C

Mass Analyzer:

Quadrupole Temperature: 150 °C

Scan Mode: Full Scan

Mass Range: m/z 40-200

Scan Rate: 2 scans/sec

Transfer Line Temperature: 250 °C

4. Data Acquisition and Analysis

Inject the prepared standards and samples into the GC-MS system.

Acquire the data using the instrument's software.

Identify the 2,3-Dimethyl-1-pentanol peak in the total ion chromatogram (TIC) based on its

retention time.

Confirm the identity of the peak by comparing the acquired mass spectrum with a reference

spectrum (e.g., NIST library).
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For quantitative analysis, create a calibration curve by plotting the peak area of a

characteristic ion (e.g., m/z 43 or 57) against the concentration of the standards.

Determine the concentration of 2,3-Dimethyl-1-pentanol in unknown samples using the

calibration curve.

Visualizations

Sample Preparation GC-MS Analysis Data Processing

Standard/Sample Dilution/Extraction GC Vial InjectorInjection GC Column Ion Source (EI) Mass Analyzer Detector ChromatogramSignal Mass Spectrum Quantification

Click to download full resolution via product page

Caption: Experimental workflow for GC-MS analysis of 2,3-Dimethyl-1-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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